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Compound of Interest

7-Bromo-2-methylisoquinolin-
Compound Name:

1(2H)-one

Cat. No.: B087775

The synthesis of 7-Bromo-2-methylisoquinolin-1(2H)-one is most logically approached via a
two-stage strategy. The primary disconnection simplifies the target molecule into a more
accessible precursor, 7-Bromoisoquinolin-1(2H)-one, and a methylating agent. This precursor
can then be conceptually derived from the parent isoquinolin-1(2H)-one through an electrophilic
aromatic substitution (bromination) reaction. This approach is advantageous as it utilizes
readily available starting materials and employs well-established, high-yielding transformations.
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7-Bromo-2-methylisoquinolin-1(2H)-one

N-Methylation

G-Bromoisoquinolin-1(2H)-on9

Electrophilic
Bromination

Methylating Agent (e.g., CHsl) Gsoquinolin-l(ZH)-oneD

Brominating Agent (e.g., NBS)
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Part I: Bromination

Isoquinolin-1(2H)-one

\ 4
Dissolve in H2SOa4
Add NBS at 0°C

A

Stir at RT (4-6h)
Monitor by TLC

\d
Quench on Ice
Neutralize (pH 7-8)
y

4

Q:ilter & Recrystallize]

7-Bromoisoquinolin-1(2H)-one

Part II: N-Methylation

7-Bromoisoquinolin-1(2H)-one

Stir at RT (30-60 min)

EAdd to NaH in DMF (0°C)

\d
Cool to 0°C
Add CHsl dropwise
\d
Stir at RT (2-4h)
Monitor by TLC
A

y
Quench (H20)
Extract (EtOAc)

y
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Gurify by Column Chromatograph)a

7-Bromo-2-methylisoquinolin-1(2H)-one
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 To cite this document: BenchChem. [Strategic Approach: A Two-Stage Retrosynthetic
Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b087775#synthesis-of-7-bromo-2-methylisoquinolin-1-
2h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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